Cas no 2580218-88-6 (methyl (5-amino-1,3,4-thiadiazol-2-yl)carbamoylformate)

• Product Name: methyl (5-amino-1,3,4-thiadiazol-2-yl)carbamoylformate
• CAS No: 2580218-88-6
• MF: C₅H₆N₄O₃S
• MW: 202.191138744354
• CID: 5660977
• PubChem ID: 165892935
• Update Time: 2023-11-27

methyl (5-amino-1,3,4-thiadiazol-2-yl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• methyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate
• 2580218-88-6
• EN300-27730573
• methyl (5-amino-1,3,4-thiadiazol-2-yl)carbamoylformate

• Inchi： 1S/C5H6N4O3S/c1-12-3(11)2(10)7-5-9-8-4(6)13-5/h1H3,(H2,6,8)(H,7,9,10)
• InChI Key： BYFWJFOFBZVRRM-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NC(C(=O)OC)=O

Computed Properties

• Exact Mass: 202.01606124g/mol
• Monoisotopic Mass: 202.01606124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 135Ų